2-(1,2-oxazol-4-yl)ethane-1-sulfonyl chloride

• IUPAC Name: 2-(1,2-oxazol-4-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C5H6ClNO3S/c6-11(8,9)2-1-5-3-7-10-4-5/h3-4H,1-2H2
• InChI Key: BHFVZKUFSOJLCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NO1)CCS(=O)(=O)Cl
• Molecular Formula: C5H6ClNO3S
• Molecular Weight: 195.62 g/mol

Description

2-(1,2-Oxazol-4-yl)ethane-1-sulfonyl chloride, commonly referred to as OESC, is a highly versatile and widely used reagent in organic synthesis and research. It is a colorless, water soluble solid and is used in a variety of applications due to its strong nucleophilicity, stability, and relatively low toxicity. OESC has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and fine chemicals. It is also used as a catalyst for various reactions and as a reagent for the synthesis of organosulfur compounds.

Scientific Research Applications

OESC is widely used in organic synthesis and research, particularly in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. It has also been used in the synthesis of organosulfur compounds, such as thiols, sulfones, and sulfoxides. Additionally, OESC has been used as a catalyst for various reactions, including the synthesis of polymers, the preparation of organometallic compounds, and the oxidation of alcohols.

Mechanism of Action

The mechanism of action of OESC is based on its strong nucleophilicity. It acts as a nucleophile, attacking the electrophilic center of a molecule, such as a carbonyl group or an alkyl halide. This results in a substitution reaction, where the nucleophile displaces the leaving group.
Biochemical and Physiological Effects
OESC is relatively non-toxic and is not known to have any significant biochemical or physiological effects. It is not believed to be mutagenic or carcinogenic.

Advantages and Limitations for Lab Experiments

The main advantage of using OESC in laboratory experiments is its high reactivity and stability. It is also relatively non-toxic and can be easily handled in the laboratory. However, OESC is not very soluble in water, and it is sensitive to air and light.

Future Directions

The use of OESC in organic synthesis and research is expected to continue to grow in the future. It is likely to be used in the synthesis of new pharmaceuticals, agrochemicals, and fine chemicals. It may also be used as a catalyst for new reactions and as a reagent for the synthesis of organosulfur compounds. Additionally, OESC may be used in the synthesis of polymers and the preparation of organometallic compounds. Finally, it may be used in the oxidation of alcohols and other compounds.

Synthesis Methods

The synthesis of OESC is typically carried out in two steps. The first step is the preparation of 1,2-oxazole, which is obtained by the reaction of an aldehyde or ketone with hydroxylamine hydrochloride in the presence of a base. The second step involves the reaction of the 1,2-oxazole with ethanesulfonyl chloride in the presence of an acid catalyst. The resulting product is OESC.